Cas no 3699-67-0 (Ethyl 3-(diethoxyphosphoryl)propanoate)
Ethyl 3-(diethoxyphosphoryl)propanoate is a phosphonate ester compound commonly utilized as a versatile intermediate in organic synthesis. Its structure features both ester and phosphonate functional groups, enabling its use in Horner-Wadsworth-Emmons (HWE) reactions for the preparation of α,β-unsaturated esters and other valuable derivatives. The diethoxyphosphoryl moiety enhances reactivity in carbon-carbon bond-forming reactions, while the ethyl ester group provides stability and solubility in organic solvents. This compound is particularly useful in pharmaceutical and agrochemical synthesis due to its efficient reactivity and compatibility with various reaction conditions. Its high purity and consistent performance make it a reliable choice for precision synthetic applications.
3699-67-0 structure
Product Name:Ethyl 3-(diethoxyphosphoryl)propanoate
CAS No:3699-67-0
MF:C9H19O5P
MW:238.217924356461
MDL:MFCD00015167
CID:84845
PubChem ID:281204
Update Time:2025-10-13
Ethyl 3-(diethoxyphosphoryl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(diethoxyphosphoryl)propanoate
- Triethyl 3-Phosphonopropionate
- ethyl 3-diethoxyphosphorylpropanoate
- 3-Diethylphosphonopropionic Acid Ethyl Ester
- 3-Phosphonopropionic Acid Triethyl Ester
- Ethyl 3-Diethylphosphonopropionate
- Diethyl (2-ethoxycarbonylethyl)phosphonate
- Ethyl 3-(diethoxyphosphinyl)propionate
- NSC 133823
- Triethyl 3-phosphonopropanoate
- JMJWCUOIOKBVNQ-UHFFFAOYSA-N
- ethyl 3-(diethoxycarbonyl)propanoate
- Propanoic acid, 3-(diethoxyphosphinyl)-, ethyl ester
- ethyl 3-diethylphosphono-propionate
- STR03340
- Eth
- Propionic acid, 3-diethoxy phosphinyl, ethyl ester
- MFCD00015167
- SCHEMBL710885
- FT-0737667
- DTXSID70299944
- AKOS015916051
- NSC-133823
- NSC133823
- Diethyl[2-(ethoxycarbonyl)ethyl]phosphonate
- SY048241
- D1524
- InChI=1/C9H19O5P/c1-4-12-9(10)7-8-15(11,13-5-2)14-6-3/h4-8H2,1-3H
- ethyl 3-(diethyl phosphono)propanoate
- Ethyl 3-(diethoxyphosphoryl)propanoate #
- Ethyl 3-(diethylphosphono)propanoate
- Triethyl 3-phosphonopropionate, 98%
- 3699-67-0
- EN300-198336
- A874223
- Ethyl3-(diethoxyphosphoryl)propanoate
- CS-W022667
- N11866
-
- MDL： MFCD00015167
- Inchi： 1S/C9H19O5P/c1-4-12-9(10)7-8-15(11,13-5-2)14-6-3/h4-8H2,1-3H3
- InChI Key： JMJWCUOIOKBVNQ-UHFFFAOYSA-N
- SMILES： P(CCC(=O)OCC)(=O)(OCC)OCC
- BRN： 1790966
Computed Properties
- Exact Mass: 238.09700
- Monoisotopic Mass: 238.09701
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.4
- Topological Polar Surface Area: 61.8
Experimental Properties
- Density: 1.094 g/mL at 25 °C(lit.)
- Boiling Point: 95°C/1mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C - Refractive Index: n20/D 1.433(lit.)
- PSA: 71.64000
- LogP: 2.20570
Ethyl 3-(diethoxyphosphoryl)propanoate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S37/39-S26
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
Ethyl 3-(diethoxyphosphoryl)propanoate Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Ethyl 3-(diethoxyphosphoryl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161842-250G |
Triethyl 3-Phosphonopropionate |
3699-67-0 | >98.0%(GC) | 250G |
￥2,475.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161842-100g |
Ethyl 3-(diethoxyphosphoryl)propanoate |
3699-67-0 | 98% | 100g |
¥1139.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161842-1g |
Ethyl 3-(diethoxyphosphoryl)propanoate |
3699-67-0 | 98% | 1g |
¥38.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161842-25G |
Ethyl 3-(diethoxyphosphoryl)propanoate |
3699-67-0 | 98% | 25g |
¥347.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161842-10g |
Triethyl 3-Phosphonopropionate |
3699-67-0 | >98.0%(GC) | 10g |
￥257.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161842-50g |
Triethyl 3-Phosphonopropionate |
3699-67-0 | >98.0%(GC) | 50g |
￥849.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161842-500g |
Triethyl 3-Phosphonopropionate |
3699-67-0 | >98.0%(GC) | 500g |
￥3,499.00 | 2021-05-25 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161842-5g |
Ethyl 3-(diethoxyphosphoryl)propanoate |
3699-67-0 | 98% | 5g |
¥86.90 | 2023-08-31 | |
| Apollo Scientific | OR10709-1g |
Diethyl [2-(ethoxycarbonyl)ethyl]phosphonate |
3699-67-0 | 95% | 1g |
£15.00 | 2025-02-19 | |
| Apollo Scientific | OR10709-5g |
Diethyl [2-(ethoxycarbonyl)ethyl]phosphonate |
3699-67-0 | 95% | 5g |
£18.00 | 2025-02-19 |
3699-67-0 (Ethyl 3-(diethoxyphosphoryl)propanoate) Related Products
- 2327-69-7(Triethyl 4-phosphonobutyrate)
- 3095-96-3(3-(Diethylphosphono)propanoic acid (Technical Grade))
- 61743-13-3(Propanoic acid, 3-(diethoxyphosphinyl)-2-methyl-, methyl ester)
- 88584-98-9(Phosphonic acid, [3-(acetyloxy)propyl]-, dibutyl ester)
- 52726-69-9(Propanoic acid, 3-(dimethoxyphosphinyl)-, butyl ester)
- 88584-97-8(Phosphonic acid, [3-(acetyloxy)propyl]-, dipropyl ester)
- 61743-12-2(Propanoic acid, 3-(dipropoxyphosphinyl)-, methyl ester)
- 18733-15-8(Propanoic acid,3-(dimethoxyphosphinyl)-, methyl ester)
- 1112-94-3(Propanoic acid,3-(diethoxyphosphinyl)-, methyl ester)
- 2323-74-2(Diethyl [4-(ethoxycarbonyl)butyl]phosphonate)
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